Thallium-201

• CAS RN: 15064-65-0
• Molecular Formula: Tl
• Molecular Weight: 200.9708 g/mol
• IUPAC Name: thallium-201
• InChI: InChI=1S/Tl/i1-3
• InChI Key: BKVIYDNLLOSFOA-OIOBTWANSA-N
• Isomeric SMILES: [201Tl]
• SMILES: [Tl]
• synonyms: 201Tl radioisotope; Thallium-201; Tl-201 radioisotope

Description

Thallium-201 is a radioactive isotope of thallium, a soft and malleable metal that is widely used in the electronics industry. Thallium-201 is commonly used in nuclear medicine for diagnostic purposes, particularly in the imaging of the heart and the detection of cancer.

Scientific Research Applications

Medical Imaging Applications

Thallium-201 (Tl-201) has been extensively utilized in medical imaging, particularly in cardiovascular imaging. It has been used for myocardial perfusion scintigraphy, a technique to evaluate the blood flow in the heart muscles. This application of Tl-201 helps in diagnosing various heart conditions, including coronary artery diseases and myocardial infarction (Blumenthal, Sellers, & Koval', 2013). Additionally, Tl-201 SPECT (single-photon emission computed tomography) has been effective in detecting various tumors, including glioblastoma and gliosarcoma, as well as in identifying metastases in cases of breast cancer and esophageal cancer (Watanabe et al., 2000), (Watanabe et al., 2000).

Radiation Detection and Superconductors

Tl-201 is also utilized as an activator in gamma radiation detection. It plays a critical role in the development of detection devices and systems, enhancing the accuracy and sensitivity of radiation measurement. Furthermore, alloys of thallium have been used in superconductors, contributing to advancements in this field (Blumenthal, Sellers, & Koval', 2013).

Thallium-201 in Cyclotron Production

The production of Thallium-201 in cyclotrons is another significant application. Cyclotrons are used to produce Tl-201 through nuclear reactions, and studies have evaluated the production yield and quality of Tl-201 under various conditions, ensuring optimal production for medical and scientific uses (Sheu, Jiang, & Duh, 2003).

Environmental and Industrial Applications

In the environmental sector, studies have explored the use of thallium in assessing environmental contamination and in phytoremediation. Thallium's behavior and impact on ecosystems have been investigated, providing insights into environmental health and safety (Kazantzis, 2000). Industrially, thallium is used in producing certain glasses and crystals, contributing to technological advancements in these areas.